LLY-283 LLY-283 LLY-283 is a potent and selective SAM-competitive chemical probe for PRMT5 (protein arginine methyltransferase 5).
Brand Name: Vulcanchem
CAS No.: 2040291-27-6
VCID: VC0533368
InChI: InChI=1S/C17H18N4O4/c18-15-10-6-7-21(16(10)20-8-19-15)17-13(24)12(23)14(25-17)11(22)9-4-2-1-3-5-9/h1-8,11-14,17,22-24H,(H2,18,19,20)/t11-,12+,13-,14-,17-/m1/s1
SMILES: C1=CC=C(C=C1)C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O
Molecular Formula: C17H18N4O4
Molecular Weight: 342.36

LLY-283

CAS No.: 2040291-27-6

Inhibitors

VCID: VC0533368

Molecular Formula: C17H18N4O4

Molecular Weight: 342.36

Purity: >98% (or refer to the Certificate of Analysis)

LLY-283 - 2040291-27-6

CAS No. 2040291-27-6
Product Name LLY-283
Molecular Formula C17H18N4O4
Molecular Weight 342.36
IUPAC Name (2R,3R,4S,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-[(R)-hydroxy(phenyl)methyl]oxolane-3,4-diol
Standard InChI InChI=1S/C17H18N4O4/c18-15-10-6-7-21(16(10)20-8-19-15)17-13(24)12(23)14(25-17)11(22)9-4-2-1-3-5-9/h1-8,11-14,17,22-24H,(H2,18,19,20)/t11-,12+,13-,14-,17-/m1/s1
Standard InChIKey WWOOWAHTEXIWBO-QFRSUPTLSA-N
SMILES C1=CC=C(C=C1)C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O
Appearance Solid powder
Description LLY-283 is a potent and selective SAM-competitive chemical probe for PRMT5 (protein arginine methyltransferase 5).
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms LLY-283; LLY 283; LLY283; LM-5179; LM 5179; LM5179.
Reference 1. SGC. LLY-283 A Chemical Probe For PRMT5. Accessed on 05/04/2017. Modified on 05/04/2017. thesgc.org, http://www.thesgc.org/chemical-probes/LLY-283
PubChem Compound 122669401
Last Modified Nov 11 2021
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